1-[2-(tert-Butyl-dimethyl-silanyloxy)-ethyl]-5-methyl-1H-indazol-6-ylamine

• IUPAC Name: 1-[2-[tert-butyl(dimethyl)silyl]oxyethyl]-5-methylindazol-6-amine
• InChI: InChI=1S/C16H27N3OSi/c1-12-9-13-11-18-19(15(13)10-14(12)17)7-8-20-21(5,6)16(2,3)4/h9-11H,7-8,17H2,1-6H3
• InChI Key: XLHGOQPQZDFSAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1N)N(N=C2)CCO[Si](C)(C)C(C)(C)C
• Molecular Formula: C16H27N3OSi
• Molecular Weight: 305.49 g/mol

Description

The compound “1-[2-(tert-Butyl-dimethyl-silanyloxy)-ethyl]-5-methyl-1H-indazol-6-ylamine” is an organic compound and a pharmaceutical intermediate. It can be used in laboratory research processes and in the synthesis of chemical and pharmaceutical products.

Synthesis routes and methods

Procedure details

1-[2-(tert-Butyl-dimethyl-silanyloxy)-ethyl]-5-methyl-6-nitro-1H-indazole (335 mg, 1.00 mmol) was dissolved in 30 ml of a 1:1 mixture of ethanol and water. To this mixture was added ammonium chloride (108 mg) and iron powder (108 mg). The mixture was then stirred at reflux for two hours, then was cooled and filtered. The filtrate was extracted with EtOAc. The organic layer was washed with brine, dried over sodium sulfate, filtered and concentrated in vacuo. The residue was purified by flash chromatography (95:5 dichloromethane/methanol) to give 240 mg (78.7%) of 1-[2-(tert-butyl-dimethyl-silanyloxy)-ethyl]-5-methyl-1H-indazol-6-ylamine as a tan solid.